1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 2-(2-propan-2-ylphenoxy)-1-(4-pyridin-2-ylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C21H27N3O2/c1-16(2)18-8-4-5-9-19(18)26-17(3)21(25)24-14-12-23(13-15-24)20-10-6-7-11-22-20/h4-11,16-17H,12-15H2,1-3H3
• InChI Key: JVLVOWWEJFROTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OC(C)C(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine is a chemical compound that has gained attention in the field of scientific research due to its potential application in various areas.

Mechanism of Action

The mechanism of action of 1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine involves its ability to bind to and modulate the activity of specific receptors in the brain, including dopamine D2 and serotonin 5-HT1A receptors. This results in the modulation of neurotransmitter release and subsequent effects on behavior and cognition.
Biochemical and physiological effects:
Studies have shown that this compound can have various biochemical and physiological effects, including changes in neurotransmitter release, alterations in neuronal activity, and effects on behavior and cognition. These effects are dependent on factors such as dosage, administration route, and the specific receptor subtype being targeted.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine in lab experiments include its ability to selectively target specific receptors, its potential as a tool for investigating neurotransmitter systems, and its potential as a treatment for neurological disorders. However, limitations include the need for careful dosing and administration due to potential side effects, as well as the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

For research on 1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine include investigating its potential as a treatment for various neurological disorders, exploring its effects on different receptor subtypes, and investigating its potential as a tool for studying neurotransmitter systems. Additionally, research could focus on developing new synthesis methods to improve the yield and purity of the compound.

Scientific Research Applications

1-[2-(2-isopropylphenoxy)propanoyl]-4-(2-pyridinyl)piperazine has been studied for its potential application in various areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. Its ability to modulate neurotransmitter systems such as dopamine and serotonin has led to its investigation as a potential treatment for neurological disorders such as schizophrenia and depression.